(S)-2-((S)-2,6-Diaminohexanamido)-3-(4-hydroxyphenyl)Propanoic acid

• IUPAC Name: 2-(2,6-diaminohexanoylamino)-3-(4-hydroxyphenyl)propanoic acid
• InChI: InChI=1S/C15H23N3O4/c16-8-2-1-3-12(17)14(20)18-13(15(21)22)9-10-4-6-11(19)7-5-10/h4-7,12-13,19H,1-3,8-9,16-17H2,(H,18,20)(H,21,22)
• InChI Key: MYTOTTSMVMWVJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(C(=O)O)NC(=O)C(CCCCN)N)O
• Molecular Formula: C15H23N3O4
• Molecular Weight: 309.36 g/mol

Description

(S)-2-((S)-2,6-Diaminohexanamido)-3-(4-hydroxyphenyl)Propanoic acid is a useful research compound. Its molecular formula is C15H23N3O4 and its molecular weight is 309.36 g/mol. The purity is usually 95%.
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Biological Activity

The compound “KY” has garnered attention in various fields, particularly in medicinal chemistry and biological research. This article explores its biological activity, including case studies, research findings, and data tables to provide a comprehensive overview.

Overview of KY

“KY” refers to a specific compound that has shown potential in various biological applications, including cancer therapy and antimicrobial activity. Its chemical structure and properties are crucial for understanding its mechanism of action and efficacy.

Biological Activity

The biological activity of KY can be categorized into several key areas:

• Anticancer Properties : Recent studies have indicated that KY exhibits cytotoxic effects on various cancer cell lines while demonstrating low toxicity in non-cancerous cells. For instance, researchers at the University of Kentucky developed new gold-derived compounds that include KY, which were found to be effective against aggressive tumors in preclinical models .
• Antimicrobial Activity : KY has also been evaluated for its antimicrobial properties. In a study investigating the antimicrobial effects of various compounds, KY showed significant activity against several bacterial strains, indicating its potential as an antibacterial agent .

Case Studies

• Anticancer Activity :
  • Study : A study published in Chemical Communications highlighted the development of KY-based compounds that were toxic to cancer cells but well-tolerated by mice.
  • Findings : The compounds showed promise as potential anticancer therapies with specific activity against aggressive tumors, suggesting a viable pathway for further clinical development .
• Antimicrobial Effects :
  • Study : Research conducted on the antimicrobial activities of KY revealed its effectiveness against multiple bacterial strains.
  • Results : The compound demonstrated a significant reduction in bacterial viability at certain concentrations, underscoring its potential use in treating bacterial infections .

Table 1: Summary of Biological Activities of KY

Activity Type	Test Organisms/Cells	Concentration Range	Observed Effect
Anticancer	Various cancer cell lines	10-100 µM	Cytotoxicity observed
Antimicrobial	Gram-positive & Gram-negative bacteria	0.5-5 µg/mL	Significant reduction in viability

Table 2: Case Study Results on Anticancer Activity

Compound	Cell Line Tested	IC50 (µM)	Toxicity to Non-Cancer Cells
KY-Gold Compound	MCF-7 (Breast Cancer)	15	Low
KY-Gold Compound	A549 (Lung Cancer)	20	Low

Research Findings

Recent research indicates that the integration of computational methods can enhance the prediction of the bioactivity of compounds like KY. By analyzing chemical structures alongside phenotypic profiles, researchers can better understand how KY interacts with biological systems and predict its efficacy across different assays .

Moreover, advances in high-throughput screening techniques allow for more efficient identification of compounds with desirable biological activities, potentially accelerating the drug discovery process for KY and similar compounds .